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A Comparative Guide to In Vitro and In Vivo Efficacy

The emergence and global spread of New Delhi metallo-β-lactamase (NDM)-producing

Klebsiella pneumoniae pose a significant threat to public health due to their extensive

resistance to carbapenems and other last-resort antibiotics. The combination of aztreonam and

avibactam has emerged as a promising therapeutic strategy to combat these multidrug-

resistant organisms. This guide provides a comprehensive comparison of the in vitro and in

vivo activity of aztreonam-avibactam against NDM-producing K. pneumoniae, supported by

experimental data and detailed methodologies for researchers, scientists, and drug

development professionals.

Mechanism of Action: A Synergistic Partnership
NDM enzymes are metallo-β-lactamases (MBLs) that effectively hydrolyze a broad spectrum of

β-lactam antibiotics, including carbapenems. However, they do not efficiently hydrolyze

monobactams like aztreonam. The therapeutic challenge arises from the frequent co-

production of other β-lactamases, such as extended-spectrum β-lactamases (ESBLs) and

serine carbapenemases (e.g., KPC), which can degrade aztreonam.

Avibactam, a non-β-lactam β-lactamase inhibitor, effectively inactivates a wide range of serine

β-lactamases but has no activity against MBLs. The combination of aztreonam and avibactam

creates a synergistic effect: avibactam protects aztreonam from degradation by co-produced

serine β-lactamases, allowing aztreonam to exert its bactericidal activity against NDM-

producing bacteria.
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Figure 1. Mechanism of action of aztreonam-avibactam.

In Vitro Activity
Numerous studies have demonstrated the potent in vitro activity of aztreonam-avibactam

against NDM-producing K. pneumoniae. The addition of a fixed concentration of avibactam

(typically 4 mg/L) significantly reduces the Minimum Inhibitory Concentrations (MICs) of

aztreonam, restoring its susceptibility against a large proportion of resistant isolates.

Minimum Inhibitory Concentration (MIC) Data
The following table summarizes the MIC data for aztreonam-avibactam and comparator agents

against NDM-producing K. pneumoniae from various studies.

| Antibiotic Agent | Number of Isolates | MIC50 (mg/L) | MIC90 (mg/L) | MIC Range (mg/L) |

Reference(s) | | ------------------------- | ------------------ | ----------------------- | ----------------------- | ------

---------- |
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To cite this document: BenchChem. [Aztreonam-Avibactam: A Potent Combination Against
NDM-Producing Klebsiella pneumoniae]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400378#validation-of-avibactam-s-activity-against-
ndm-producing-klebsiella-pneumoniae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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